Cas no 1260757-30-9 (4-{(tert-butoxy)carbonylamino}-4-methylpent-2-ynoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-4-methylpent-2-ynoic acid
• CAS No: 1260757-30-9
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD15526802
• CID: 5238326
• PubChem ID: 53417935
• Update Time: 2023-11-24

4-{(tert-butoxy)carbonylamino}-4-methylpent-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-4-methylpent-2-ynoic acid
• 4-methyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pent-2-ynoic acid
• Z1505706517
• 2-Pentynoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-
• 4-{(tert-butoxy)carbonylamino}-4-methylpent-2-ynoic acid

• MDL： MFCD15526802
• Inchi： 1S/C11H17NO4/c1-10(2,3)16-9(15)12-11(4,5)7-6-8(13)14/h1-5H3,(H,12,15)(H,13,14)
• InChI Key： MASDBJOBJUMOTH-UHFFFAOYSA-N
• SMILES： O(C(NC(C#CC(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives